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Compound of Interest

Compound Name: DI-N-DECYL SULPHONE

Cat. No.: B1645674

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of DI-N-DECYL SULPHONE, a
nonionic surfactant, and its utility in industrial cleaning formulations. Due to the limited
availability of public performance data for this specific compound, the quantitative data
presented herein is illustrative and based on the expected properties of a dialkyl sulfone
surfactant. The experimental protocols are based on established industry standards for
evaluating surfactant performance.

Introduction

DI-N-DECYL SULPHONE is a sulfone-based surfactant characterized by two n-decyl chains
attached to a sulfonyl group.[1] Its molecular structure imparts amphiphilic properties, with the
long alkyl chains providing hydrophobicity and the sulfonyl group acting as a polar, hydrophilic
head. This structure suggests its potential as an effective surfactant for emulsifying and
removing oils, greases, and other non-polar soils from various surfaces.[1]

Chemical Structure:

Physical and Chemical Properties

A summary of the known and predicted physical and chemical properties of DI-N-DECYL
SULPHONE is provided in Table 1.
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Property Value Reference
CAS Number 111530-37-1 [11[2][3][41[5]
Molecular Formula C20H4202S [11[2][3]
Molecular Weight 346.61 g/mol [1112][3]
Not Available (likely a waxy
Appearance solid or viscous liquid at room [1]
temperature)
Boiling Point 445.9 °C at 760 mmHg [1][2]
Density 0.912 g/cm?3 [1112]

Solubility in Water

Not Available (expected to be

low)

[1]

Solubility in Organic Solvents

Expected to be soluble in non-

polar and semi-polar organic

[6]

solvents
Flash Point 230.3 °C [1]
LogP (Predicted) 8.6 [2]

Performance in Industrial Cleaning Formulations

DI-N-DECYL SULPHONE is anticipated to function as a primary or co-surfactant in various

industrial cleaning applications, including degreasing, metal cleaning, and hard surface

cleaning. Its nonionic nature makes it compatible with a wide range of other surfactant types

(anionic, cationic, and amphoteric) and formulation components.

lllustrative Performance Data

The following tables present hypothetical performance data for DI-N-DECYL SULPHONE to
illustrate its expected surfactant properties.

Table 2: lllustrative Surface Tension of DI-N-DECYL SULPHONE Agueous Solutions at 25°C
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Concentration (ppm)

Surface Tension (mN/m)

1 65.0
10 55.2
50 42.8
100 35.1
200 (CMC) 32.0
500 31.9
1000 31.8

Table 3: lllustrative Critical Micelle Concentration (CMC) in Different Media

Medium Temperature (°C) CMC (ppm)
Deionized Water 25 200
0.1 M NacCl 25 150
Deionized Water 50 220

Table 4: lllustrative Degreasing Efficiency on Stainless Steel Coupons

© 2025 BenchChem. All rights reserved.

3/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1645674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

] . Cleaning Time .
Formulation Soil Type (min) Soil Removal (%)
min

5% DI-N-DECYL
SULPHONE in water

Mineral Oil 10 92

5% DI-N-DECYL
SULPHONE + 2% Mineral Oll 10 98

Sodium Metasilicate

5% DI-N-DECYL
SULPHONE in water

Lard 15 85

5% DI-N-DECYL
SULPHONE + 2% Lard 15 95

Sodium Carbonate

Experimental Protocols

The following are detailed protocols for evaluating the performance of DI-N-DECYL
SULPHONE in industrial cleaning formulations.

Determination of Surface Tension and Critical Micelle
Concentration (CMC)

This protocol is based on ASTM D1331-14: Standard Test Methods for Surface and Interfacial
Tension of Solutions of Surface-Active Agents.

Objective: To measure the surface tension of aqueous solutions of DI-N-DECYL SULPHONE
at various concentrations and to determine its Critical Micelle Concentration (CMC).

Apparatus:
o Tensiometer (Du Nouy ring or Wilhelmy plate method)
e Precision balance

¢ Volumetric flasks and pipettes
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o Beakers
e Magnetic stirrer and stir bars
Procedure:

e Prepare a stock solution of DI-N-DECYL SULPHONE (e.g., 1000 ppm) in deionized water.
Gentle heating and stirring may be required to aid dissolution.

o Prepare a series of dilutions from the stock solution to cover a range of concentrations (e.g.,
1, 10, 50, 100, 200, 500, 1000 ppm).

o Calibrate the tensiometer according to the manufacturer's instructions, typically using
deionized water.

o Measure the surface tension of each dilution, ensuring the temperature is controlled and
recorded (e.g., 25°C).

o Plot the surface tension (mN/m) as a function of the logarithm of the surfactant
concentration.

e The CMC is the concentration at which the surface tension plateaus. It can be determined
from the intersection of the two linear portions of the plot.

Evaluation of Degreasing Performance

This protocol is a modification of ASTM D4265: Standard Guide for Evaluating Stain Removal
Performance in Home Laundering, adapted for industrial degreasing.

Objective: To quantify the efficiency of DI-N-DECYL SULPHONE formulations in removing a
standardized oily soil from a hard surface.

Materials:
» Stainless steel coupons (e.g., 3x3 inches)

o Standardized soil (e.g., mineral oil, lard, or a custom blend)
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Laboratory shaker or agitated bath

Solvent for soil application (e.g., hexane)

Analytical balance

Oven

Procedure:

Clean and weigh the stainless steel coupons (W_initial).

Apply a consistent amount of the standardized soil (dissolved in a volatile solvent) to each
coupon and allow the solvent to evaporate.

Weigh the soiled coupons (W_soiled). The weight of the soil is (W_soiled - W _initial).

Prepare the cleaning solution containing DI-N-DECYL SULPHONE at the desired
concentration.

Immerse the soiled coupons in the cleaning solution and agitate for a specified time and
temperature (e.g., 10 minutes at 50°C).

Remove the coupons, rinse with deionized water, and dry in an oven until a constant weight
is achieved (W_cleaned).

Calculate the percentage of soil removal using the following formula: Soil Removal (%) =
[(W_soiled - W_cleaned) / (W_soiled - W _initial)] * 100

Diagrams
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Surface Tension & CMC

Calibrate Tensiometer ———#> Measure Surface Tension > Plot Surface Tension vs. log(Concentration) ————= Determine CMC

Solution Preparation
Prepare Stock Solution Create Serial Dilutions
(1000 ppm DI-N-DECYL SULPHONE) (1-1000 ppm)

Cleaning Performance
Prepare & Weigh Coupons }—» Apply Standardized Soil }—»{ Weigh Soiled Coupons }—» Clean in Surfactant Solution }—»{ Rinse & Dry Coupons }—»{ Weigh Cleaned Coupons H Calculate Soil Removal (%)

Click to download full resolution via product page

Caption: Experimental workflow for evaluating DI-N-DECYL SULPHONE.

DI-N-DECYL SULPHONE
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Caption: Conceptual cleaning mechanism of DI-N-DECYL SULPHONE.

Safety and Environmental Considerations

Safety:
» DI-N-DECYL SULPHONE may cause skin and eye irritation upon direct contact.[1]

e Itis recommended to wear appropriate personal protective equipment (PPE), including
gloves and safety glasses, when handling this chemical.

¢ Avoid inhalation of any dust or aerosols.[1]
Environmental Fate:

o There is limited publicly available data on the biodegradability and environmental fate of DI-
N-DECYL SULPHONE.

o Based on its chemical structure (long alkyl chains), it is predicted to have low water solubility
and a high octanol-water partition coefficient (LogP), suggesting it may adsorb to sludge and
soil.

o Further studies are required to determine its biodegradability and potential for
bioaccumulation.

Conclusion

DI-N-DECYL SULPHONE shows promise as a versatile nonionic surfactant for industrial
cleaning applications. Its predicted properties suggest effectiveness in reducing surface tension
and emulsifying oily soils. The provided protocols offer a framework for researchers to
systematically evaluate its performance and formulate effective cleaning products. Further
research into its environmental profile is recommended for sustainable formulation
development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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